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Get Quote

Welcome to the technical support center for Analytical Ultracentrifugation (AUC). This resource

provides troubleshooting guides and frequently asked questions (FAQs) to help researchers,

scientists, and drug development professionals identify and resolve common experimental

errors.

Section 1: Data Quality Issues
This section addresses common problems related to the quality of raw data obtained from AUC

experiments.

FAQ: Why is my sedimentation velocity data noisy?
Noisy data in Sedimentation Velocity (SV-AUC) experiments can obscure the sedimentation

boundaries and lead to inaccurate analysis. The common sources of noise can be categorized

as time-invariant (TI), radially-invariant (RI), and random noise.[1][2]

Troubleshooting Guide:

Identify the type of noise:
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Time-Invariant (TI) Noise: This noise is constant over time but varies with radial position. It

can be caused by scratches on the cell windows or dirt in the optical path.[2]

Radially-Invariant (RI) Noise: This noise is constant across the radial dimension but

fluctuates over time. It often originates from fluctuations in the intensity of the xenon flash

lamp.[1][2]

Random Noise: This is stochastic noise from the light source and detection electronics.[2]

Implement corrective measures:

For TI Noise:

Carefully clean and inspect the quartz or sapphire windows of the AUC cell before each

experiment.

Ensure the optical path of the instrument is clean and free of obstructions.

Utilize data analysis software that can perform systematic noise decomposition to

computationally remove TI noise.[3][4]

For RI Noise:

Allow the instrument's lamp to warm up and stabilize before starting the experiment.

Use data analysis software with algorithms to correct for RI noise by fitting and

subtracting the baseline offsets for each scan.[3]

For Random Noise:

Increase the number of scans averaged per time point if the signal-to-noise ratio is low.

Ensure the sample concentration is within the optimal range for the detector being used

(typically 0.1 to 1.0 OD for absorbance optics).[5]

Troubleshooting Flowchart for Noisy Data:
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Troubleshooting Noisy AUC Data
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Caption: Troubleshooting decision tree for addressing noisy AUC data.
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FAQ: Why do my absorbance scans show a sloping
baseline?
A sloping baseline in absorbance data can be caused by several factors, including buffer

absorbance, mismatched buffer components between the sample and reference sectors, or the

presence of small, slowly sedimenting impurities.

Troubleshooting Guide:

Check Buffer Absorbance: Ensure that your buffer components do not absorb significantly at

the wavelength you are using for detection. For example, Dithiothreitol (DTT) should be

avoided in UV absorbance experiments due to its changing oxidation state and resulting

unpredictable baseline shifts.[6][7]

Ensure Proper Buffer Matching: For experiments using interference optics, it is critical that

the buffer in the reference sector is identical to the sample buffer.[8] This is best achieved by

dialyzing the sample against the reference buffer.

Sample Purity: The presence of small molecules or aggregates that sediment very slowly

can contribute to a changing baseline. Ensure your sample is highly purified.

Data Analysis: Modern analysis software can often correct for baseline issues by fitting a

baseline to the data.

Section 2: Inaccurate or Unexpected Results
This section deals with discrepancies between expected and observed results, such as

incorrect molecular weights or sedimentation coefficients.

FAQ: Why is the calculated sedimentation coefficient (s-
value) for my standard incorrect?
An inaccurate s-value for a well-characterized standard can indicate systematic errors in the

experimental setup or data acquisition.

Troubleshooting Guide:
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Verify Scan Timing: Inaccuracies in the recorded elapsed time between scans can lead to

significant errors (up to 10%) in the calculated sedimentation coefficient.[9][10][11] Use

software that can compare the instrument's recorded time with the operating system's file

timestamps to detect and correct for such discrepancies.[10]

Check Temperature Calibration: The temperature of the sample directly affects the solvent

viscosity and density, which in turn influences the sedimentation rate. A deviation of just 1°C

can alter the s-value by as much as 4%.[12] It is recommended to independently verify the

temperature calibration of the instrument.

Confirm Radial Calibration: Errors in the optical magnification can lead to incorrect

determination of the radial position of the sedimenting boundary.[11][13] This can be a

significant source of error and should be calibrated using a standard calibration mask.

Ensure Accurate Buffer Parameters: The density and viscosity of the buffer must be

accurately known. These values can be calculated using software like SEDNTERP or

measured directly. The presence of components like glycerol can significantly alter these

parameters and should be accounted for.[5][14]

Table 1: Impact of Systematic Errors on the Sedimentation Coefficient of a Monoclonal

Antibody (mAb) Standard

Error Source
Magnitude of
Error

Uncorrected s-
value (S)

Corrected s-
value (S)

Percent Error

Scan Time +10% 7.26 6.60 10.0%

Temperature +1.5 °C 6.34 6.60 -4.0%

Radial

Calibration
-2% 6.73 6.60 2.0%

Logical Relationship of Systematic Errors:
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Impact of Systematic Errors on AUC Results
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General AUC Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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